Cas no 449787-78-4 (2-chloro-6-fluoro-N-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-chloro-6-fluoro-N-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 449787-78-4
• MF: C₁₉H₁₅ClFN₃O₃S
• MW: 419.857105493546
• CID: 6187666
• PubChem ID: 3479824
• Update Time: 2025-07-14

2-chloro-6-fluoro-N-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide
• 2-chloro-6-fluoro-N-[2-(4-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• 2-chloro-6-fluoro-N-[2-(4-methylphenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]benzamide
• Oprea1_340843
• 2-chloro-N-(5,5-dioxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-6-fluorobenzamide
• F0541-0351
• 449787-78-4
• SR-01000570104-1
• SR-01000570104
• AKOS002096758
• 2-chloro-6-fluoro-N-[2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]benzamide

• Inchi： 1S/C19H15ClFN3O3S/c1-11-5-7-12(8-6-11)24-18(13-9-28(26,27)10-16(13)23-24)22-19(25)17-14(20)3-2-4-15(17)21/h2-8H,9-10H2,1H3,(H,22,25)
• InChI Key： ZATOFNMXMXSVOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC1=C2C(CS(C2)(=O)=O)=NN1C1C=CC(C)=CC=1)=O)F

Computed Properties

• Exact Mass: 419.0506684g/mol
• Monoisotopic Mass: 419.0506684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.4Ų

Additional information on 2-chloro-6-fluoro-N-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 2-chloro-6-fluoro-N-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide (CAS No. 449787-78-4)

2-chloro-6-fluoro-N-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide, identified by its CAS number 449787-78-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a thieno[3,4-c]pyrazole core, which is a fused heterocycle combining a thiophene ring with a pyrazole ring. This particular scaffold is well-documented for its presence in various bioactive molecules, making it a promising candidate for further exploration in drug discovery. The presence of multiple substituents such as chloro, fluoro, and methyl groups on the aromatic rings enhances the compound's electronic properties and influences its interactions with biological targets.

The amide functional group at the N-2 position of the molecule is another critical feature that contributes to its potential pharmacological effects. Amides are known for their ability to form hydrogen bonds, which can be crucial for binding to biological receptors and modulating their activity. In this context, the benzamide moiety attached to the thienopyrazole core may play a significant role in determining the compound's solubility, bioavailability, and overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making them attractive candidates for therapeutic applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of electron-withdrawing groups like chloro and fluoro as well as electron-donating groups like the methyl substituent creates a balance that can influence reactivity and selectivity in chemical transformations. This makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The thieno[3,4-c]pyrazole scaffold has been extensively studied for its role in various biological processes. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The presence of oxygen-containing heterocycles like the dioxo group further enhances the compound's potential bioactivity by increasing its polarity and hydrogen bonding capabilities.

In addition to its structural complexity, this compound exhibits interesting photophysical properties due to the conjugated system formed by the aromatic rings. Such properties are particularly relevant in the development of photoactivatable probes and probes for fluorescence-based assays. Researchers have been exploring how modifications at different positions of the molecule can influence its absorption and emission spectra, opening up possibilities for applications in imaging techniques and high-throughput screening.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include cyclization reactions to form the heterocyclic core followed by functional group transformations such as halogenation and amidation. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both reaction times and environmental impact.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies often focus on assessing toxicity profiles, pharmacokinetic behavior, and interaction with biological targets. The structural features of this molecule make it an interesting candidate for further investigation under these parameters.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been instrumental in predicting how this compound might interact with specific proteins or enzymes. By simulating these interactions computationally, researchers can prioritize which analogs are most likely to exhibit desired biological activity before conducting expensive wet-lab experiments.

Future research directions may explore modifications to enhance the pharmacological profile of this compound further. For example, exploring different substitution patterns on the aromatic rings or introducing additional heterocyclic moieties could lead to new derivatives with improved potency or selectivity against specific targets.

The growing interest in hybrid molecules—combinations of different structural motifs—has positioned compounds like this one at the forefront of modern drug discovery efforts. Their unique combination of features makes them versatile tools for developing new therapies across various therapeutic areas including oncology immunology cardiovascular diseases among others.